Cas no 25717-05-9 (Propanamide,3-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl-)

• Product Name: Propanamide,3-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl-
• CAS No: 25717-05-9
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 284105
• PubChem ID: 64243
• Update Time: 2025-04-19

Propanamide,3-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl-
• N-(adamantan-1-yl)-3-chloropropanamide
• N-(1-adamantyl)-3-chloropropanamide
• BRN 2939920
• AKOS000155114
• AKOS000103759
• N-(1-Adamantyl)-3-chloropropionamide
• 25717-05-9
• Propionamide, N-(1-adamantyl)-3-chloro-
• DTXSID90180406
• SCHEMBL9743900

• Inchi： 1S/C13H20ClNO/c14-2-1-12(16)15-13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,1-8H2,(H,15,16)
• InChI Key： SHWIIKLJYCCNSU-UHFFFAOYSA-N
• SMILES： ClCCC(NC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 241.1235
• Monoisotopic Mass: 241.123342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.7

Experimental Properties

• Density: 1.17
• Boiling Point: 405.5°C at 760 mmHg
• Flash Point: 199°C
• Refractive Index: 1.541
• PSA: 29.1